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Compound of Interest

Compound Name: 6-Bromo-3-chlorocinnoline

Cat. No.: B15381682 Get Quote

Disclaimer: Initial searches for "6-Bromo-3-chlorocinnoline" did not yield sufficient public data

to create a comprehensive technical guide. As a viable alternative, this document focuses on

the closely related compound, 6-Bromo-3-chloroisoquinoline, for which more substantial

information is available. This guide is intended for researchers, scientists, and drug

development professionals interested in halogenated heterocyclic compounds.

Core Chemical Properties
6-Bromo-3-chloroisoquinoline is a halogenated aromatic heterocyclic compound. Its core

structure consists of an isoquinoline ring system substituted with a bromine atom at the 6th

position and a chlorine atom at the 3rd position.

Physicochemical Data
The fundamental physicochemical properties of 6-Bromo-3-chloroisoquinoline are summarized

in the table below. These properties are crucial for understanding its behavior in various

chemical and biological systems.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15381682?utm_src=pdf-interest
https://www.benchchem.com/product/b15381682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15381682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₉H₅BrClN PubChem[1]

Molecular Weight 242.50 g/mol PubChem[1]

Monoisotopic Mass 240.92939 Da PubChem[1]

Appearance Pale yellow solid ChemicalBook[2]

Boiling Point (Predicted) 349.5 ± 22.0 °C ChemicalBook[2]

Density (Predicted) 1.673 ± 0.06 g/cm³ ChemicalBook[2]

pKa (Predicted) 1.28 ± 0.38 ChemicalBook[2]

XLogP3 (Predicted) 3.8 PubChem[1]

CAS Number 552331-06-3 PubChem[1]

Spectral Data
Detailed experimental spectral data for 6-Bromo-3-chloroisoquinoline is limited in publicly

accessible databases. However, mass spectrometry data has been reported.

Spectrum Type Data

Mass Spectrum (DCI/NH₃) m/e 244 (M+H)⁺[3]

¹H NMR No data available

¹³C NMR No data available

Infrared (IR) No data available

Synthesis and Experimental Protocols
The synthesis of 6-Bromo-3-chloroisoquinoline can be achieved through the dehalogenation of

6-Bromo-1,3-dichloroisoquinoline. Below is a detailed experimental protocol based on

established literature.[3]
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Synthesis of 6-Bromo-3-chloroisoquinoline from 6-
Bromo-1,3-dichloroisoquinoline
This procedure involves the selective reduction of the chlorine atom at the 1-position of the

isoquinoline ring.

Reagents:

6-Bromo-1,3-dichloroisoquinoline (1.8 g, 6.5 mmol)

Red phosphorus (0.48 g, 15.5 mmol)

Hydriodic acid (48%, 3 ml)

Acetic acid (20 ml)

Sodium hydroxide solution

Ethyl acetate (200 ml)

Saturated saline solution

Anhydrous magnesium sulfate

Silica gel

Eluent: 30% ethyl acetate/hexane

Procedure:

A mixture of 6-bromo-1,3-dichloroisoquinoline, red phosphorus, and hydriodic acid in acetic

acid is heated and refluxed for 8 hours.

The reaction mixture is filtered while hot.

The filtrate is concentrated under reduced pressure.

The resulting residue is made alkaline by the addition of a sodium hydroxide solution.
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The aqueous layer is extracted with ethyl acetate.

The organic phase is washed with saturated saline, dried over anhydrous magnesium

sulfate, filtered, and concentrated.

The crude product is purified by silica gel column chromatography using 30% ethyl

acetate/hexane as the eluent to yield 6-bromo-3-chloroisoquinoline (0.81 g, 50% yield).[3]

Reactivity and Potential Applications
Halogenated isoquinolines are important intermediates in organic synthesis and drug discovery.

The bromine and chlorine substituents on the isoquinoline core of 6-Bromo-3-

chloroisoquinoline offer versatile handles for further chemical modifications, such as cross-

coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to introduce new functional groups.

While specific biological activities for 6-Bromo-3-chloroisoquinoline are not widely reported,

related compounds like 6-Bromo-1-chloro-isoquinoline are utilized in the development of anti-

cancer agents.[4] This suggests that the 6-bromo-isoquinoline scaffold is of interest in

medicinal chemistry for the synthesis of novel therapeutic compounds.

Visualizations
Experimental Workflow for the Synthesis of 6-Bromo-3-
chloroisoquinoline
The following diagram illustrates the key steps in the synthesis of 6-Bromo-3-

chloroisoquinoline.
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Caption: Synthesis workflow for 6-Bromo-3-chloroisoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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